Cas no 5317-37-3 (Perazine Dihydrochloride)

• Product Name: Perazine Dihydrochloride
• CAS No: 5317-37-3
• MF: C₂₀H₂₇Cl₂N₃S
• MW: 412.419481515884
• CID: 380990
• PubChem ID: 199956
• Update Time: 2025-08-04

Perazine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine,10-[3-(4-methyl-1-piperazinyl)propyl]-, hydrochloride (1:2)
• Perazine Dihydrochloride
• 10-[3-(4-methylpiperazin-1-yl)propyl]phenothiazine,dihydrochloride
• PERAZINE
• Perazine Dihydrochlo
• 10-(3-(4-Methyl-1-piperazinyl)propyl)phenothiazine dihydrochloride
• C20H25N3S.2HCl
• Phenothiazine,10-(3-(4-methyl-1-piperazinyl)propyl)-,dihydrochloride
• Taxilan dihydrochloride
• Taxilan HCl
• 5317-37-3
• AKOS030242382
• 10-[3-(4-methylpiperazin-1-yl)propyl]phenothiazine;dihydrochloride
• SCHEMBL2237726
• 10-[3-(4-Methyl-1-piperazinyl)propyl]-10H-phenothiazine Dihydrochloride;
• Phenothiazine, 10-(3-(4-methyl-1-piperazinyl)propyl)-, dihydrochloride
• FT-0673626
• 10-[3-(4-Methyl-1-piperazinyl)propyl]-10H-phenothiazine Dihydrochloride
• DTXSID70967691
• 10-[3-(4-Methylpiperazin-1-yl)propyl]-10H-phenothiazine--hydrogen chloride (1/2)

• Inchi： 1S/C20H25N3S.2ClH/c1-21-13-15-22(16-14-21)11-6-12-23-17-7-2-4-9-19(17)24-20-10-5-3-8-18(20)23;;/h2-5,7-10H,6,11-16H2,1H3;2*1H
• InChI Key： GLLQXJNHQBYBCR-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C2C=CC=CC=2N(C2C=CC=CC1=2)CCCN1CCN(C)CC1

Computed Properties

• Exact Mass: 411.13000
• Monoisotopic Mass: 411.13
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35A^2

Experimental Properties

• Melting Point: 195-199?C
• Boiling Point: 493.6°C at 760 mmHg
• Flash Point: 252.3°C
• PSA: 35.02000
• LogP: 5.47160

Perazine Dihydrochloride Security Information

• Storage Condition：Hygroscopic, -20°C Freezer, Under Inert Atmosphere

Additional information on Perazine Dihydrochloride

Recent Advances in the Study of Perazine Dihydrochloride (CAS: 5317-37-3): A Comprehensive Research Brief

Perazine dihydrochloride (CAS: 5317-37-3) is a phenothiazine derivative with significant pharmacological properties, primarily known for its antipsychotic and neuroleptic effects. Recent studies have expanded its potential applications, particularly in the treatment of psychiatric disorders and neurodegenerative diseases. This research brief synthesizes the latest findings on Perazine dihydrochloride, focusing on its molecular mechanisms, therapeutic efficacy, and emerging applications in the field of chemical biology and medicine.

Recent research has highlighted the role of Perazine dihydrochloride in modulating dopamine and serotonin receptors, which are critical targets in the treatment of schizophrenia and other psychotic disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Perazine dihydrochloride exhibits a high affinity for D2 and 5-HT2A receptors, suggesting its potential as a multi-target therapeutic agent. The study utilized advanced computational modeling and in vitro assays to validate these interactions, providing a robust foundation for further clinical investigations.

In addition to its psychiatric applications, Perazine dihydrochloride has shown promise in neurodegenerative disease research. A preclinical study conducted by researchers at the University of Cambridge revealed that the compound could mitigate neuroinflammation and oxidative stress in models of Parkinson's disease. The study, published in Neuropharmacology, identified Perazine dihydrochloride's ability to inhibit microglial activation and reduce the production of pro-inflammatory cytokines, thereby offering neuroprotective effects. These findings underscore the compound's potential as a therapeutic candidate for neurodegenerative conditions.

Another area of interest is the pharmacokinetic profile of Perazine dihydrochloride. A recent pharmacokinetic study published in European Journal of Pharmaceutical Sciences investigated the compound's bioavailability and metabolic stability. The results indicated that Perazine dihydrochloride has favorable absorption and distribution properties, with a half-life suitable for once-daily dosing. However, the study also noted variability in metabolism among individuals, suggesting the need for personalized dosing strategies in clinical settings.

Despite these advancements, challenges remain in the development of Perazine dihydrochloride-based therapies. A 2024 review in Expert Opinion on Drug Discovery highlighted the need for more extensive clinical trials to establish its safety and efficacy in diverse patient populations. Additionally, the review emphasized the importance of exploring novel formulations, such as extended-release tablets or nanoparticle-based delivery systems, to enhance therapeutic outcomes and minimize side effects.

In conclusion, Perazine dihydrochloride (CAS: 5317-37-3) continues to be a compound of significant interest in chemical biology and medicine. Its multifaceted pharmacological properties, coupled with recent advancements in understanding its mechanisms of action, position it as a promising candidate for treating psychiatric and neurodegenerative disorders. Future research should focus on translational studies to bridge the gap between preclinical findings and clinical applications, ultimately paving the way for innovative therapeutic solutions.